N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide

• IUPAC Name: 4-N-benzyl-1-N,1-N-diethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C18H27N3O2/c1-3-20(4-2)18(23)21-12-10-16(11-13-21)17(22)19-14-15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3,(H,19,22)
• InChI Key: AVHWZHJIAWWJPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCC(CC1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide, also known as compound 79, is a synthetic compound that has been widely studied for its potential use in medicinal chemistry. It is a piperidine derivative that has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide 79 is not fully understood. However, it has been shown to interact with various receptors in the body, including the sigma-1 receptor and the NMDA receptor. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase.
Biochemical and physiological effects:
Compound 79 has been shown to have various biochemical and physiological effects. It has been shown to have neuroprotective effects, as well as anti-inflammatory and antioxidant effects. It has also been shown to have analgesic and anesthetic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide 79 in lab experiments is its high potency and selectivity. It has also been shown to have low toxicity and good pharmacokinetic properties. However, one of the limitations is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide 79. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an analgesic and anesthetic agent. Further research is also needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide 79 involves the reaction of N,N-diethyl-1,4-piperidinedicarboxylic acid with benzylamine in the presence of a coupling reagent. The resulting N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide is then purified using column chromatography to obtain the final product.

Scientific Research Applications

Compound 79 has been extensively studied for its potential use in medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as an analgesic and anesthetic agent.